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Compound of Interest

Compound Name: Cresidine Sulfonamide

CAS No.: 98489-97-5

Cat. No.: B1591429

Get Quote

Executive Safety Directive
Status: High-Caution / Suspected Carcinogenic Derivative CAS No: 98489-97-5 (Cresidine
Sulfonamide) | Parent CAS: 120-71-8 (p-Cresidine)

As scientists, we must apply the Precautionary Principle. While specific toxicological data for

Cresidine Sulfonamide (2-Methoxy-5-methylbenzenesulfonamide) is less ubiquitous than its

parent compound, it is structurally derived from p-Cresidine, a confirmed IARC Group 2B

carcinogen (Possibly carcinogenic to humans) and a known methemoglobinemia inducer.

Furthermore, the sulfonamide moiety introduces potential for severe hypersensitivity reactions

(Stevens-Johnson Syndrome risk in susceptible individuals).

Operational Rule: Handle this substance as a confirmed carcinogen and potent sensitizer. Do

not rely on "Irritant" labels alone. The primary route of exposure in the laboratory is inhalation of

dust during weighing and dermal absorption during solubilization.

Hazard Profile & Risk Assessment
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Before selecting PPE, we must define the enemy. The hazard matrix below dictates the barrier

performance required.

Hazard Class Risk Description
Critical Barrier
Requirement

Carcinogenicity (Suspected)

Structural analog to p-

Cresidine (bladder/liver

toxicity).

Zero-skin-contact policy.

Double-gloving is mandatory.

Respiratory Sensitization
Fine powder form generates

invisible aerosols.

HEPA (P3/N100) filtration.

Surgical masks are insufficient.

Dermal Absorption
Aromatic amines/sulfonamides

can penetrate skin.

Permeation-tested chemically

resistant suit/sleeves.

Physical State
Solid (Melting Point ~183°C).

Static-prone.

Anti-static footwear and

grounding protocols.

Personal Protective Equipment (PPE) Technical
Specifications
The following PPE system is designed to create a redundant barrier failure mode—if one layer

fails, the second protects you.

A. Dermal Protection: The "Double-Shell" Protocol
Standard latex gloves are permeable to many aromatic organic compounds and offer zero

protection against incidental solvent splashes (e.g., DMSO/Methanol used to dissolve the

solid).

Recommended Glove System:

Inner Layer: 4 mil Nitrile (High dexterity, inspection layer).

Role: Protects skin from sweat/abrasion and serves as a backup.

Outer Layer: 6-8 mil Extended Cuff Nitrile or Neoprene.
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Role: Primary chemical barrier. The extended cuff must go over the lab coat sleeve to

prevent wrist exposure.

Glove Compatibility Data (Estimated for Aromatic Sulfonamides in Organic Solvents):

Glove Material Thickness (mil)
Breakthrough Time
(DMSO/MeOH)

Recommendation

Nitrile (Standard) 4 < 15 mins
Inner Layer Only

(Splash protection)

Nitrile (Extended) 8 > 60 mins
Primary Layer (Solid

handling)

Laminate (Silver

Shield)
2.7 > 480 mins

Mandatory for spill

cleanup or prolonged

immersion

Latex 5 Immediate DO NOT USE

B. Respiratory Protection
Engineering Control: All open handling must occur inside a Class II Biosafety Cabinet or

Chemical Fume Hood certified for powders. PPE Backup:

Minimum: N95/FFP2 (Only if handling closed containers).

Active Handling: Half-face respirator with P100/P3 (HEPA) cartridges.

Why? Powder particles < 10µm can bypass hood sashes during static discharge events.

C. Ocular & Body Protection[1][2][3][4]
Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses allow powder ingress from

the side.

Body: Disposable Tyvek® lab coat (or equivalent polyethylene-coated fabric). Cotton coats

absorb aromatic amines, turning your clothing into a long-term exposure source.
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Operational Protocol: Safe Weighing & Transfer
Scientific Integrity Note: The highest risk moment is the transfer of dry solid from the stock

container to the balance. Static electricity can cause "particle jump."

Workflow Diagram: The "Zero-Exposure" Loop
The following logic gate ensures no step proceeds without safety verification.
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Start: Handling Request

Verify PPE:
Double Nitrile + Tyvek + Goggles

Check Fume Hood Flow
(> 100 fpm)

Neutralize Static:
Use Ionizer Gun on Spatula

Weigh Solid into
Tared Vial

Visible Dust?

Wipe Vial Exterior
(Wet Kimwipe)

No Decontaminate Balance Area
(10% Bleach or Detergent)

Yes (Spill)

Dispose Kimwipes as
Hazardous Solid Waste

Procedure Complete

Click to download full resolution via product page
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Figure 1: Decision logic for safe weighing and transfer of hazardous solids. Note the critical

loop for decontamination.

Step-by-Step Methodology
Preparation: Place a disposable absorbent mat (plastic side down) in the fume hood.

Static Neutralization: Aromatic sulfonamides are often fluffy crystals. Use an antistatic gun or

polonium strip near the balance to prevent powder repulsion.

Transfer:

Never weigh directly onto the balance pan.

Use a pre-weighed scint vial.

Cap the vial immediately after addition.

Decontamination: Before removing the vial from the hood, wipe the exterior with a Kimwipe

dampened in ethanol. This removes invisible dust that settled during transfer.

Emergency Response & Disposal
Trustworthiness: A protocol is only as good as its failure plan.

Spill Management (Dry Powder)
Do NOT sweep. Sweeping aerosolizes carcinogens.

Cover the spill with wet paper towels (ethanol or water) to dampen the powder.

Scoop the wet slurry into a hazardous waste jar.

Wash the surface 3x with detergent and water.

Waste Disposal[4][5][6][7]
Classification: Hazardous Organic Waste (Toxic).
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Segregation: Do not mix with oxidizers (e.g., Nitric acid) as sulfonamides can react

vigorously.

Labeling: Must explicitly state "Contains Cresidine Sulfonamide - Potential Carcinogen."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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